Cas no 862973-86-2 (6-ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine)

• Product Name: 6-ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• CAS No: 862973-86-2
• MF: C₁₇H₁₅N₃O₂S₂
• MW: 357.449900865555
• CID: 6059750
• PubChem ID: 7105765
• Update Time: 2025-08-05

6-ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• 6-ethoxy-N-(4-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 6-ethoxy-N-(4-methoxy-2-benzothiazolyl)-
• AKOS024590961
• F0646-1051
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methoxy-1,3-benzothiazol-2-amine
• AB00670781-01
• 862973-86-2

• Inchi： 1S/C17H15N3O2S2/c1-3-22-10-7-8-11-14(9-10)24-16(18-11)20-17-19-15-12(21-2)5-4-6-13(15)23-17/h4-9H,3H2,1-2H3,(H,18,19,20)
• InChI Key： GCSDEGRPSPMBLG-UHFFFAOYSA-N
• SMILES： S1C2=CC(OCC)=CC=C2N=C1NC1=NC2=C(OC)C=CC=C2S1

Computed Properties

• Exact Mass: 357.06056908g/mol
• Monoisotopic Mass: 357.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 537.2±48.0 °C(Predicted)
• pka: 2.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine

Introduction to 6-ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine (CAS No. 862973-86-2)

6-ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 862973-86-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including ethoxy and methoxy substituents, which contribute to its unique chemical properties and reactivity.

The benzothiazole core is a key pharmacophore in many bioactive compounds, exhibiting a broad spectrum of pharmacological effects. These effects are primarily attributed to the ability of benzothiazole derivatives to interact with various biological targets, such as enzymes and receptors. In recent years, there has been a surge in research focusing on benzothiazole-based compounds due to their potential in developing novel drugs for treating a variety of diseases, including cancer, inflammation, and infectious disorders.

6-Ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine stands out among these derivatives due to its complex structure and the presence of multiple aromatic rings. The ethoxy group at the 6-position and the methoxy group at the 4-position of the second benzothiazole ring introduce additional layers of functionality, which can influence both the solubility and bioavailability of the compound. Furthermore, the presence of two benzothiazole rings linked through an amine group creates a rigid structure that may enhance binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have suggested that 6-ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine may exhibit inhibitory activity against certain enzymes involved in cancer progression. For instance, preliminary computational studies indicate that it could interact with kinases and other signaling proteins that are critical in tumor growth and metastasis.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors such as 2-aminothiophene derivatives. The introduction of the ethoxy and methoxy groups requires careful selection of reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways to optimize the production process, aiming to make the synthesis more efficient and scalable for further biological evaluation.

In vitro studies have begun to unravel the potential pharmacological profile of 6-Ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve disruption of key cellular pathways that promote tumor growth. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes.

The structural features of this molecule also make it an attractive candidate for further derivatization. By modifying specific substituents or introducing new functional groups, researchers can fine-tune its biological activity and pharmacokinetic properties. This approach is particularly valuable in drug discovery pipelines where lead optimization is crucial for developing effective therapeutics.

The role of CAS No. 862973-86-2 in this context is not only as an identifier but also as a reference point for future research. As more studies are conducted on this compound and its derivatives, it will serve as a benchmark for evaluating new synthetic strategies and pharmacological effects. The growing body of literature on benzothiazole derivatives underscores their importance in medicinal chemistry and highlights the need for continued exploration.

Future directions in research may include exploring the pharmacological effects of this compound in vivo using animal models. Such studies would provide valuable insights into its therapeutic potential and safety profile before human trials can be considered. Furthermore, investigating its interaction with specific targets at the molecular level could lead to a deeper understanding of its mechanism of action.

The development of novel pharmaceuticals is a meticulous process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Compounds like 6-Ethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine represent significant progress in this endeavor. They exemplify how intricate molecular structures can be leveraged to develop new treatments for challenging diseases.

In conclusion, 6-Ethoxy-N-(4-methoxy-1,3-benzothiazol - 2 - yl) - 1 , 3 - benz othia z ol - 2 - am ine ( CAS No . 86 2973 - 86 - 2 ) is a structurally complex benzothiazole derivative with promising biological activities. Its unique chemical features make it a valuable tool for research into new therapeutic agents. As scientific understanding advances , compounds such as these will continue to play a pivotal role in shaping future treatments for human diseases .